Cas no 1882020-26-9 (2-(prop-2-yn-1-yl)amino-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(prop-2-yn-1-yl)amino-1,3-thiazole-5-carboxylic acid
• CAS No: 1882020-26-9
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 5703361
• PubChem ID: 130569060
• Update Time: 2023-11-28

2-(prop-2-yn-1-yl)amino-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(2-propyn-1-ylamino)-
• 1882020-26-9
• 2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylicacid
• EN300-1449196
• 2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid
• 2-(prop-2-yn-1-yl)amino-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C7H6N2O2S/c1-2-3-8-7-9-4-5(12-7)6(10)11/h1,4H,3H2,(H,8,9)(H,10,11)
• InChI Key： JMBPEZWMUYCEGY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NCC#C

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 371.5±48.0 °C(Predicted)
• pka: 1.91±0.10(Predicted)